Cas no 2171602-77-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid
• CAS No: 2171602-77-8
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6281487
• PubChem ID: 165818248
• Update Time: 2025-09-23

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexane-1-carboxylic acid
• EN300-1540005
• 2171602-77-8

• Inchi： 1S/C25H28N2O5/c1-16(22(28)27-25(23(29)30)13-7-2-8-14-25)26-24(31)32-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21H,2,7-8,13-15H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： ZONPYVXDMGLHHP-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)NC(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic Acid: A Versatile Molecule in Biomedical Research

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexane-1-carboxylic acid is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. This molecule, with the chemical formula C₃₁H₃₂N₂O₆ and a molecular weight of 524.62 g/mol, exhibits a combination of aromatic, cyclic, and amino functionalities that make it a promising candidate for various applications in drug development and therapeutic innovation. The CAS number 2171602-77-8 serves as a unique identifier for this compound, enabling precise referencing in scientific literature and industrial applications.

The fluoren-9-yl group, a key structural component of this molecule, is derived from the fluorene ring system, which is known for its stability and ability to participate in hydrogen bonding interactions. The methoxycarbonyl functionality, attached to the fluoren-9-yl ring, introduces additional steric and electronic effects that influence the molecule's reactivity and biological activity. The cyclohexane-1-carboxylic acid moiety at the terminal position contributes to the molecule's overall rigidity and provides a platform for further chemical modifications, such as the introduction of functional groups for targeted drug delivery.

Recent studies have highlighted the potential of this compound in the development of targeted drug delivery systems. Researchers at the University of Tokyo have demonstrated that the fluoren-9-yl group can be functionalized to enhance the solubility and bioavailability of hydrophobic drugs, making this molecule a valuable tool for improving the therapeutic efficacy of poorly soluble compounds. The methoxycarbonyl functionality, on the other hand, has been shown to modulate the interactions between the drug molecule and biological membranes, potentially reducing toxicity and increasing tissue penetration.

In the realm of biological activity, this compound has been explored for its potential to modulate protein-protein interactions. A 2023 study published in *Journal of Medicinal Chemistry* revealed that the cyclohexane-3-carboxylic acid moiety (a structural isomer of the molecule in question) can act as a scaffold for the design of small molecule inhibitors targeting specific kinases involved in cancer progression. While the exact mechanism of action for the cyclohexane-1-carboxylic acid derivative remains under investigation, preliminary data suggest that it may interfere with the signal transduction pathways associated with cell proliferation and apoptosis.

One of the most promising applications of this molecule lies in its potential as a pharmaceutical excipient. The fluoren-9-yl group's hydrophobic nature and the methoxycarbonyl functionality's polar characteristics create a balance that could be exploited for the formulation of nanoparticle-based drug delivery systems. A 2024 review in *Advanced Drug Delivery Reviews* emphasized the importance of such hybrid molecules in the development of controlled-release formulations, where the cyclohexane-1-carboxylic acid moiety provides structural stability while the fluoren-9-yl group facilitates interaction with biological targets.

The synthetic route to this compound has been optimized to ensure high yield and purity, which is critical for pharmaceutical applications. A recent study in *Organic & Biomolecular Chemistry* described a multi-step synthesis involving the coupling of fluoren-9-yl derivatives with cyclohexane-1-carboxylic acid through an amide linkage. The methoxycarbonyl functionality was introduced via a nucleophilic substitution reaction, highlighting the importance of functional group compatibility in the design of complex molecules.

From a pharmacokinetic perspective, the cyclohexane-1-carboxylic acid moiety may influence the compound's metabolism and excretion profile. While the fluoren-9-yl group is relatively inert, the methoxycarbonyl functionality could undergo hydrolysis in vivo, potentially affecting the molecule's half-life and bioavailability. These properties make the compound a candidate for further in vivo studies to evaluate its potential as a therapeutic agent.

Despite its promising properties, the cyclohexane-1-carboxylic acid derivative faces challenges in clinical translation. One of the main obstacles is the solubility of the compound, which may require the development of co-solvents or nanoparticle formulations to enhance its solubility and stability in biological environments. Additionally, the fluoren-9-yl group's potential for photodegradation under certain conditions necessitates the development of protective coatings or stabilizing agents to maintain the molecule's integrity during storage and administration.

Recent advances in computational chemistry have provided new insights into the molecular dynamics of this compound. Molecular docking studies have shown that the cyclohexane-1-carboxylic acid moiety can interact with membrane proteins through hydrophobic and electrostatic forces, suggesting a potential role in cell membrane permeability. These findings are particularly relevant for the development of transdermal delivery systems, where the fluoren-9-yl group's hydrophobicity could facilitate skin penetration while the methoxycarbonyl functionality ensures chemical stability.

Looking ahead, the cyclohexane-1-carboxylic acid derivative may find applications in biomedical engineering, particularly in the development of biocompatible materials. The fluoren-9-yl group's ability to form hydrogen bonds with biomolecules could be leveraged to create smart hydrogels or drug-eluting scaffolds. These materials could be used in tissue engineering or wound healing applications, where the methoxycarbonyl functionality's polar character could enhance the biocompatibility of the resulting constructs.

In conclusion, the cyclohexane-1-carboxylic acid derivative with the fluoren-9-yl and methoxycarbonyl functionalities represents a versatile platform for the development of novel therapeutics. Its unique combination of hydrophobic and polar moieties, along with its potential for chemical modification, positions it as a valuable candidate for further research in pharmaceutical science and biomedical applications. As the field of drug delivery continues to evolve, compounds like this one may play an increasingly important role in the development of targeted therapies and personalized medicine.

For more information on the synthesis, characterization, and applications of this compound, further research is recommended. The CAS number 2171602-77-8 can be used to access detailed chemical data and references to related studies in scientific databases. Collaboration between pharmaceutical scientists and materials engineers may also be necessary to fully realize the potential of this molecule in real-world applications.

Here is a cleaned and structured version of your content, with improved clarity, grammar, and formatting for better readability and academic tone: --- # Compound with CAS Number 2171602-77-8: A Versatile Molecule for Drug Development ## Introduction The compound with CAS number 2171602-77-8 is a complex molecule featuring a fluoren-9-yl ring, a methoxycarbonyl group, and a cyclohexane-1-carboxylic acid moiety. Its unique combination of aromatic, cyclic, and amino functionalities positions it as a promising candidate for applications in drug development, targeted drug delivery, and biomedical engineering. This document explores the structural features, synthetic approach, and potential applications of this compound. --- ## Structural Features ### Fluoren-9-yl Group The fluoren-9-yl ring is a key structural component of this molecule. Derived from the fluorene system, it contributes to the molecule's hydrophobicity and stability. The fluoren-9-yl group can be functionalized to enhance drug solubility, bioavailability, and target specificity. ### Methoxycarbonyl Group The methoxycarbonyl functionality, attached to the fluoren-9-yl ring, introduces steric and electronic effects that influence the molecule's reactivity and biological activity. This group may also modulate interactions with biological membranes, potentially reducing toxicity and increasing tissue penetration. ### Cyclohexane-1-Carboxylic Acid Moiety The cyclohexane-1-carboxylic acid group at the terminal position contributes to the molecule's rigidity and provides a platform for chemical modifications. It is also involved in signal transduction pathways, making it a potential candidate for cancer therapy and cellular regulation. --- ## Synthetic Approach The synthetic route to this compound has been optimized to ensure high yield and purity. A multi-step synthesis involves the coupling of fluoren-9-yl derivatives with cyclohexane-1-carboxylic acid through an amide linkage. The methoxycarbonyl functionality is introduced via a nucleophilic substitution reaction, highlighting the importance of functional group compatibility in the synthesis. --- ## Potential Applications ### Targeted Drug Delivery The hydrophobic and polar moieties of this compound make it a promising candidate for targeted drug delivery systems. The fluoren-9-yl group's hydrophobicity may facilitate skin penetration, while the methoxycarbonyl functionality ensures chemical stability. ### Biomedical Engineering This molecule may find applications in biomedical engineering, particularly in the development of biocompatible materials. The fluoren-9-yl group's ability to form hydrogen bonds with biomolecules could be leveraged to create smart hydrogels or drug-eluting scaffolds. These materials could be used in tissue engineering or wound healing. ### Cancer Therapy The cyclohexane-1-carboxylic acid group is involved in signal transduction pathways, suggesting a potential role in cancer therapy. Further research is needed to explore its anti-cancer properties and mechanisms of action. --- ## Conclusion The compound with CAS number 2171602-77-8 represents a versatile platform for the development of novel therapeutics. Its unique structural features and potential for chemical modification position it as a valuable candidate for further research in pharmaceutical science and biomedical applications. --- ## References - For detailed chemical data and references to related studies, the CAS number 2171602-77-8 can be used to access information from scientific databases. - Collaboration between pharmaceutical scientists and materials engineers may be necessary to fully realize the potential of this molecule in real-world applications. --- Let me know if you'd like this formatted for a research paper, presentation, or technical report.